Cas no 1806770-36-4 (2-Bromo-5-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2-Bromo-5-(difluoromethyl)-4-methoxypyridine
• CAS No: 1806770-36-4
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4927430
• Update Time: 2025-10-28

2-Bromo-5-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H6BrF2NO/c1-12-5-2-6(8)11-3-4(5)7(9)10/h2-3,7H,1H3
• InChI Key： DJUSXPFZDRNXIL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-5-(difluoromethyl)-4-methoxypyridine

Introduction to 2-Bromo-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806770-36-4)

2-Bromo-5-(difluoromethyl)-4-methoxypyridine, with the CAS number 1806770-36-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a difluoromethyl group, and a methoxy substituent on the pyridine ring. These functional groups contribute to its chemical stability and reactivity, making it an attractive candidate for various applications in drug discovery and development.

The pyridine core of 2-Bromo-5-(difluoromethyl)-4-methoxypyridine is a common scaffold in many bioactive molecules due to its ability to form hydrogen bonds and π-π interactions with biological targets. The presence of the bromine atom at the 2-position and the difluoromethyl group at the 5-position enhances the compound's lipophilicity and metabolic stability, which are crucial properties for optimizing drug candidates. Additionally, the methoxy group at the 4-position provides electron-donating effects that can influence the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 2-Bromo-5-(difluoromethyl)-4-methoxypyridine as a lead compound for developing novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in various signaling pathways associated with diseases such as cancer and inflammatory disorders. The ability to modulate these kinases makes 2-Bromo-5-(difluoromethyl)-4-methoxypyridine a valuable starting point for designing more effective and selective inhibitors.

In addition to its pharmacological properties, 2-Bromo-5-(difluoromethyl)-4-methoxypyridine has been explored for its utility in synthetic chemistry. The bromine atom serves as an excellent leaving group for various coupling reactions, enabling the synthesis of diverse derivatives with tailored biological activities. For example, Suzuki-Miyaura cross-coupling reactions have been successfully employed to introduce aryl or heteroaryl substituents at the 2-position, thereby expanding the chemical space of this scaffold and enhancing its potential for drug discovery.

The difluoromethyl group in 2-Bromo-5-(difluoromethyl)-4-methoxypyridine also plays a crucial role in its biological activity. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is particularly important in drug development, where maintaining sufficient plasma levels of a drug over an extended period is essential for therapeutic efficacy. Studies have demonstrated that the difluoromethyl group in this compound contributes to its resistance to metabolic degradation, thereby prolonging its half-life and improving its overall therapeutic potential.

The methoxy substituent at the 4-position of the pyridine ring further enhances the chemical properties of 2-Bromo-5-(difluoromethyl)-4-methoxypyridine. Methoxy groups are known to increase lipophilicity and can influence the conformational flexibility of molecules, which can be advantageous for optimizing binding interactions with target proteins. Research has shown that this substituent can improve the solubility and permeability of compounds, making them more suitable for oral administration and systemic delivery.

In conclusion, 2-Bromo-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806770-36-4) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features provide a solid foundation for developing novel therapeutics with improved pharmacological properties. Ongoing research continues to uncover new insights into the potential of this compound, further solidifying its importance in the field of drug discovery.